Cas no 2739944-94-4 (rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate)

• Product Name: rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate
• CAS No: 2739944-94-4
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5362014
• Update Time: 2025-06-07

rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate Chemical and Physical Properties

Names and Identifiers

• rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate

• Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(20)19-12-9-10-18-14(11-12)13-7-5-6-8-15(13)21-4/h5-8,12,14,18H,9-11H2,1-4H3,(H,19,20)/t12-,14+/m0/s1
• InChI Key： IKYPRTLGACFVLA-GXTWGEPZSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]1CCN[C@@H](C2=CC=CC=C2OC)C1

Experimental Properties

• Density: 1.10±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 435.0±45.0 °C(Predicted)
• pka: 12.25±0.40(Predicted)

Additional information on rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate

Comprehensive Overview of rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate (CAS No. 2739944-94-4)

The compound rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate, identified by its CAS number 2739944-94-4, is a specialized chemical entity with significant potential in pharmaceutical research and development. This molecule features a unique stereochemical configuration, combining a piperidinyl backbone with a methoxyphenyl substituent, making it a subject of interest for drug discovery targeting neurological and metabolic disorders. Its structural complexity and functional groups contribute to its versatility in medicinal chemistry applications.

In recent years, the demand for chiral intermediates like rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate has surged, driven by advancements in asymmetric synthesis and precision medicine. Researchers are particularly intrigued by its potential role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in diseases such as Parkinson's and diabetes. The compound's carbamate moiety also enhances its stability, a critical factor for prodrug design and sustained-release formulations.

The synthesis of CAS 2739944-94-4 involves multi-step organic reactions, including stereoselective hydrogenation and protection-deprotection strategies, which align with the growing trend of green chemistry and atom economy. Laboratories worldwide are optimizing these processes to reduce waste and improve yields, addressing the pharmaceutical industry's push for sustainable manufacturing. Additionally, the compound's logP and solubility profiles are frequently analyzed to predict its bioavailability, a key consideration in AI-driven drug discovery platforms.

From a commercial perspective, rel-1,1-Dimethylethyl N-[(2R,4S)-2-(2-methoxyphenyl)-4-piperidinyl]carbamate is often listed under categories such as pharmaceutical intermediates and research chemicals. Its patent landscape reveals active investigations by biotech firms exploring its utility in central nervous system (CNS) therapeutics, a sector experiencing rapid growth due to rising mental health awareness. Regulatory compliance, including REACH and GMP standards, further underscores its relevance in global markets.

Emerging studies highlight the compound's compatibility with high-throughput screening (HTS) and crystallography, tools increasingly integrated with machine learning algorithms to accelerate drug design. As the scientific community prioritizes personalized medicine, derivatives of 2739944-94-4 are being evaluated for patient-specific therapies, particularly in neurodegenerative diseases and chronic pain management. This aligns with frequent search queries like "chiral building blocks for CNS drugs" and "sustainable synthesis of carbamates," reflecting user interest in niche applications.

In conclusion, CAS 2739944-94-4 represents a convergence of structural ingenuity and therapeutic potential. Its role in modern pharmacology is amplified by trends such as computational chemistry and biologics, ensuring its place in both academic and industrial discourse. For researchers seeking stereochemically pure compounds or GPCR modulators, this molecule offers a compelling case study in innovation and applicability.